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Compound of Interest

Compound Name: LmNADK1-IN-1

Cat. No.: B15567545 Get Quote

An advanced fluorescent probe, LmNADK1-IN-1, has been developed for the specific labeling

and imaging of NAD Kinase 1 from Leishmania major (LmNADK1). As an essential enzyme in

the parasite's NADP(H) biosynthesis pathway, LmNADK1 represents a promising target for the

development of novel anti-leishmanial drugs. LmNADK1-IN-1 is a cell-permeable, covalent

inhibitor that allows for precise visualization of the enzyme's subcellular localization and

dynamics within live or fixed parasites.

These application notes provide detailed protocols for the in vitro labeling of recombinant

LmNADK1 and the in situ imaging of the enzyme in Leishmania cells. The information is

intended for researchers, scientists, and drug development professionals engaged in

parasitology, cell biology, and high-content imaging.

Probe Characteristics: LmNADK1-IN-1
LmNADK1-IN-1 is engineered with a reactive functional group that forms a stable covalent

bond with LmNADK1, ensuring signal retention during imaging and downstream analysis. Its

fluorophore has been optimized for brightness and photostability, making it suitable for various

fluorescence microscopy techniques.
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Property Value

Molecular Weight ~650 g/mol

Excitation Maximum (λex) 555 nm

Emission Maximum (λem) 580 nm

Recommended Filter Set TRITC / Cy3

Quantum Yield > 0.7

Molar Extinction Coefficient ~150,000 M⁻¹cm⁻¹

Reactive Group N-hydroxysuccinimide (NHS) ester

Target Residue Primary amines (e.g., Lysine)

Solvent Anhydrous Dimethyl sulfoxide (DMSO)

Signaling Pathway and Probe Mechanism
The following diagram illustrates the role of LmNADK1 in the parasite's metabolism and the

mechanism of inhibition and labeling by LmNADK1-IN-1.
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1. Prepare LmNADK1
(1-2 mg/mL in Reaction Buffer)

3. Mix & Incubate
(Add 5-10 fold molar excess of probe.

Incubate 1 hr, RT, in dark.)

2. Prepare Probe
(10 mM stock in DMSO)

4. Purify Labeled Protein
(Use desalting column to remove

excess, unbound probe.)

5. Measure Absorbance
(At 280 nm and 555 nm)

6. Calculate Degree of Labeling (DOL)

7. Aliquot & Store
(-80°C with glycerol)
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1. Seed Parasites
(Adhere log-phase promastigotes

to coated coverslips)

3. Incubate with Probe
(30-60 min at 37°C in dark)

2. Prepare Staining Solution
(Dilute LmNADK1-IN-1 to 1-5 µM

in imaging medium)

4. Wash Cells
(Wash 3x with warm PBS to

remove unbound probe)

5. Counterstain (Optional)
(Incubate with Hoechst for 10 min)

6. Acquire Images
(Confocal microscopy using

appropriate laser lines)

 If not
counterstaining
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15567545?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567545#lmnadk1-in-1-labeling-of-lmnadk1-for-imaging-studies
https://www.benchchem.com/product/b15567545#lmnadk1-in-1-labeling-of-lmnadk1-for-imaging-studies
https://www.benchchem.com/product/b15567545#lmnadk1-in-1-labeling-of-lmnadk1-for-imaging-studies
https://www.benchchem.com/product/b15567545#lmnadk1-in-1-labeling-of-lmnadk1-for-imaging-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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